Cas no 1804206-69-6 (5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid)

5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid is a specialized organic compound featuring a mandelic acid core substituted with a 3-methoxy-3-oxopropyl group at the 5-position and a methylthio moiety at the 2-position. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the preparation of chiral intermediates or bioactive molecules. The methoxycarbonylpropyl group enhances solubility in organic solvents, while the methylthio substitution offers potential for further functionalization. Its well-defined stereochemistry and multifunctional nature make it suitable for applications in pharmaceutical research and asymmetric synthesis. The compound’s purity and stability ensure consistent performance in demanding synthetic workflows.
5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid structure
1804206-69-6 structure
Product Name:5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid
CAS No:1804206-69-6
MF:C13H16O5S
MW:284.328143119812
CID:4940080
Update Time:2025-07-10

5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid
    • Inchi: 1S/C13H16O5S/c1-18-11(14)6-4-8-3-5-10(19-2)9(7-8)12(15)13(16)17/h3,5,7,12,15H,4,6H2,1-2H3,(H,16,17)
    • InChI Key: PVOCAYQZZCZEIE-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1C(C(=O)O)O)CCC(=O)OC

Computed Properties

  • Exact Mass: 284.07184478 g/mol
  • Monoisotopic Mass: 284.07184478 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 284.33
  • XLogP3: 1.4
  • Topological Polar Surface Area: 109

5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015026892-250mg
5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid
1804206-69-6 97%
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499.20 USD 2021-06-18
Alichem
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5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid
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5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid
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Additional information on 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid

5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid (CAS No. 1804206-69-6): A Comprehensive Overview

5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid (CAS No. 1804206-69-6) is a unique and promising compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive methoxy, oxopropyl, and methylthio functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid is particularly noteworthy due to its complexity and the potential for diverse interactions with biological targets. The presence of the methylthio group, in particular, has been associated with enhanced pharmacological properties, including improved solubility and bioavailability. These characteristics are crucial for the development of effective drug candidates.

Recent studies have explored the potential of 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects, making it a promising candidate for the development of new anti-inflammatory drugs. The mechanism of action involves the inhibition of key inflammatory mediators, such as cytokines and chemokines, which are known to play a critical role in the pathogenesis of inflammatory disorders.

In addition to its anti-inflammatory properties, 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid has also been investigated for its potential as an antioxidant. Oxidative stress is a major contributing factor to numerous diseases, including cardiovascular diseases, neurodegenerative disorders, and cancer. Studies have demonstrated that this compound possesses strong antioxidant activity, which can help mitigate oxidative damage and protect cells from oxidative stress-induced injury.

The pharmacokinetic profile of 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid has also been extensively studied. Research indicates that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the drug can be effectively delivered to the target site and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to further evaluate the safety and efficacy of 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid (CAS No. 1804206-69-6) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.

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